Cas no 2411296-51-8 (N-[3-(4-Fluorophenyl)-3-hydroxycyclobutyl]prop-2-enamide)

• Product Name: N-[3-(4-Fluorophenyl)-3-hydroxycyclobutyl]prop-2-enamide
• CAS No: 2411296-51-8
• MF: C₁₃H₁₄FNO₂
• MW: 235.254167079926
• CID: 5356173
• Update Time: 2025-06-10

N-[3-(4-Fluorophenyl)-3-hydroxycyclobutyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(4-Fluorophenyl)-3-hydroxycyclobutyl]prop-2-enamide
• Z3816903919

• Inchi： 1S/C13H14FNO2/c1-2-12(16)15-11-7-13(17,8-11)9-3-5-10(14)6-4-9/h2-6,11,17H,1,7-8H2,(H,15,16)
• InChI Key： AGKYJYHDBHCICP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(CC(C1)NC(C=C)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 305
• XLogP3: 1.5
• Topological Polar Surface Area: 49.3

Additional information on N-[3-(4-Fluorophenyl)-3-hydroxycyclobutyl]prop-2-enamide

N-[3-(4-Fluorophenyl)-3-hydroxycyclobutyl]prop-2-enamide (CAS No. 2411296-51-8): A Comprehensive Overview

N-[3-(4-Fluorophenyl)-3-hydroxycyclobutyl]prop-2-enamide (CAS No. 2411296-51-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

The chemical structure of N-[3-(4-Fluorophenyl)-3-hydroxycyclobutyl]prop-2-enamide is defined by its cyclobutane ring, fluorinated phenyl group, and amide functionality. These structural elements contribute to its distinct physicochemical properties and biological activities. The presence of the fluorine atom in the phenyl ring enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Several synthetic routes have been reported for the preparation of N-[3-(4-Fluorophenyl)-3-hydroxycyclobutyl]prop-2-enamide. One common approach involves the reaction of 4-fluorobenzaldehyde with cyclobutanone to form the corresponding cyclobutanol intermediate, followed by amide formation with acrylamide. This method offers high yields and good stereoselectivity, making it suitable for large-scale production.

In terms of biological activities, N-[3-(4-Fluorophenyl)-3-hydroxycyclobutyl]prop-2-enamide has demonstrated significant potential as a modulator of various biological targets. Recent studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to possess neuroprotective effects by reducing oxidative stress and promoting neuronal survival in vitro.

The therapeutic potential of N-[3-(4-Fluorophenyl)-3-hydroxycyclobutyl]prop-2-enamide has also been explored in preclinical models of neurological disorders. In a study published in the Journal of Medicinal Chemistry, researchers investigated the efficacy of this compound in a mouse model of Alzheimer's disease. The results indicated that treatment with N-[3-(4-Fluorophenyl)-3-hydroxycyclobutyl]prop-2-enamide significantly improved cognitive function and reduced amyloid-beta plaque formation in the brain.

Beyond its neuroprotective and anti-inflammatory properties, N-[3-(4-Fluorophenyl)-3-hydroxycyclobutyl]prop-2-enamide has shown promise in other therapeutic areas as well. For instance, preliminary studies have suggested that this compound may have antitumor activity by inducing apoptosis in cancer cells and inhibiting angiogenesis. These findings highlight the multifaceted nature of this compound and its potential as a broad-spectrum therapeutic agent.

To further understand the mechanisms underlying the biological activities of N-[3-(4-Fluorophenyl)-3-hydroxycyclobutyl]prop-2-enamide, researchers have conducted extensive molecular studies. One key finding is that this compound interacts with specific protein targets involved in signal transduction pathways. For example, it has been shown to modulate the activity of protein kinases such as p38 MAPK and JNK, which are implicated in inflammatory responses and cell survival.

In addition to its therapeutic applications, N-[3-(4-Fluorophenyl)-3-hydroxycyclobutyl]prop-2-enamide has also been studied for its potential use as a research tool. Its ability to selectively modulate specific biological processes makes it a valuable probe for investigating cellular signaling pathways and disease mechanisms. Researchers are actively exploring its utility in high-throughput screening assays to identify novel drug targets and therapeutic leads.

The safety profile of N-[3-(4-Fluorophenyl)-3-hydroxycyclobutyl]prop-2-enamide is another important aspect that has been extensively evaluated. Preclinical toxicity studies have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

In conclusion, N-[3-(4-Fluorophenyl)-3-hydroxycyclobutyl]prop-2-enamide (CAS No. 2411296-51-8) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in various disease areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for future clinical trials and translational studies.